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Compound of Interest

Compound Name: Lanthanum(lll) nitrate hydrate

Cat. No.: B563265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum(lil)
nitrate hydrate (La(NOsz)3-6H20) in various solvents. This information is critical for its
application in research and development, particularly in fields such as catalysis, materials
science, and pharmacology, where it is often used as a precursor or an active agent.
Understanding its solubility is paramount for designing and controlling chemical processes,
formulation development, and interpreting biological activity.

Quantitative Solubility Data

The solubility of lanthanum(lIl) nitrate hexahydrate has been determined in a range of aqueous
and organic solvents. The following tables summarize the available quantitative data to
facilitate comparison.

Table 1: Solubility of Lanthanum(lll) Nitrate Hexahydrate in Water

Solubility ( g/100 g

Temperature (°C) H20) Molarity (mol/L) Reference
2

25 151.1 ~3.49 [1]

25 158 (as g/100 mL) ~3.65 [21131[4]

25 >120 >2.77 [5]
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Table 2: Solubility of Lanthanum(lIl) Nitrate Hexahydrate in Various Organic Solvents

Solubility ( g/100 g

Solvent Temperature (°C) Reference
Solvent)

Ethanol Ambient Very Soluble [61[7]

Acetone Ambient Soluble [1]

Note: Qualitative descriptions like "very soluble" and "soluble" indicate a high degree of
solubility, though precise quantitative values were not consistently available in the reviewed
literature.

Experimental Protocols for Solubility Determination

The determination of the solubility of an inorganic salt like lanthanum(lll) nitrate hydrate can
be achieved through several well-established methods. The two most common and reliable
methods are the isothermal saturation method and the gravimetric method.

2.1 Isothermal Saturation Method

This method involves preparing a saturated solution at a constant temperature and then
determining the concentration of the solute in the solution.

¢ Objective: To determine the equilibrium solubility of lanthanum(lll) nitrate hydrate in a
specific solvent at a constant temperature.

o Apparatus: Constant temperature water bath, sealed flasks, magnetic stirrer, analytical
balance, filtration apparatus (e.g., syringe filters), and a suitable analytical instrument for
concentration measurement (e.g., ICP-OES for lanthanum analysis).

e Procedure:

o An excess amount of lanthanum(lll) nitrate hydrate is added to a known volume of the
solvent in a sealed flask.

o The flask is placed in a constant temperature water bath and stirred vigorously using a
magnetic stirrer.
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o The mixture is allowed to equilibrate for a sufficient period (typically 24-48 hours) to ensure
that the solution is saturated.

o After equilibration, the stirring is stopped, and the excess solid is allowed to settle.

o A sample of the supernatant (the saturated solution) is carefully withdrawn using a syringe
and immediately filtered to remove any undissolved solid particles.

o The concentration of lanthanum in the filtrate is then determined using a suitable analytical
technique.

o The solubility is calculated and expressed in the desired units (e.g., g/100 g solvent,
mol/L).

2.2 Gravimetric Method

The gravimetric method is a straightforward technique that relies on the precise weighing of the
solute dissolved in a known mass of solvent.

o Objective: To determine the solubility of lanthanum(lll) nitrate hydrate by evaporating the
solvent from a saturated solution and weighing the remaining solute.[8][9][10][11]

o Apparatus: Analytical balance, oven, desiccator, volumetric flasks, and beakers.[8]

e Procedure:

o A saturated solution of lanthanum(lll) nitrate hydrate is prepared using the isothermal
saturation method described above.

o A known volume or mass of the clear, saturated solution is carefully transferred to a pre-
weighed evaporating dish.

o The solvent is evaporated from the solution by gentle heating in an oven at a temperature
that does not cause decomposition of the salt (below its decomposition temperature of
approximately 499°C).[12]

o The evaporating dish containing the dry salt is then cooled in a desiccator to prevent
moisture absorption and weighed.
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o The mass of the dissolved salt is determined by subtracting the initial mass of the
evaporating dish.

o The solubility is then calculated based on the mass of the solute and the initial volume or
mass of the solution.[8]

Visualizations: Logical Relationships and
Experimental Workflows

3.1 Logical Relationship: Lanthanum lons as Calcium Channel Blockers

Lanthanum ions (La3*) are widely recognized for their ability to block calcium channels in
biological systems.[13][14] This property is attributed to the similar ionic radius and charge
density of La3* to that of Ca?*, allowing it to compete for and bind to calcium-binding sites on
ion channels and other proteins.[15] This interaction is crucial in many pharmacological and
physiological studies.
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Logical Diagram: La3* as a Ca2* Antagonist
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Caption: Competitive inhibition of calcium channels by lanthanum ions.
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3.2 Experimental Workflow: Role of Solubility in Preclinical Drug Development

The solubility of a compound is a critical parameter that is assessed early in the preclinical drug
development process.[16][17][18] It influences everything from initial screening and formulation
to in vivo studies. This workflow illustrates where solubility determination for a lanthanum-
based compound would fit into a typical preclinical pipeline.

Workflow: Solubility in Preclinical Development
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Caption: The pivotal role of solubility studies in the preclinical drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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